Cas no 38158-78-0 ((3-Fluorophenyl)(4-methoxyphenyl)methanol)

• Product Name: (3-Fluorophenyl)(4-methoxyphenyl)methanol
• CAS No: 38158-78-0
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 1038976
• PubChem ID: 2758990
• Update Time: 2025-06-30

(3-Fluorophenyl)(4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluorophenyl)(4-methoxyphenyl)methanol
• 3-FLUORO-4'-METHOXYBENZHYDROL
• m-Fluorphenyl-p-anisylmethanol
• AKOS003583334
• AKOS016842840
• (3-fluorophenyl)-(4-methoxyphenyl)methanol
• BS-28368
• DTXSID50374586
• 38158-78-0

• MDL： F184165
• Inchi： 1S/C14H13FO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14,16H,1H3
• InChI Key： HDWVVRSGQJYZPH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 232.09000
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.91600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-Fluorophenyl)(4-methoxyphenyl)methanol

(3-Fluorophenyl)(4-Methoxyphenyl)Methanol: A Comprehensive Overview

Introduction

Chemical Structure and Properties: (3-Fluorophenyl)(4-Methoxyphenyl)Methanol, also known by its CAS number 38158-78-0, is a unique organic compound with a complex aromatic structure. This compound consists of two aromatic rings connected by a methylene group (-CH2-), with one ring substituted by a fluorine atom at the 3-position and the other by a methoxy group (-OCH3) at the 4-position. The presence of these substituents significantly influences the compound's physical and chemical properties, making it a subject of interest in various research fields.

Synthesis and Applications: The synthesis of (3-Fluorophenyl)(4-Methoxyphenyl)Methanol involves advanced organic chemistry techniques, often utilizing coupling reactions or nucleophilic substitutions. Recent studies have explored its potential in pharmaceuticals, where its unique structure may serve as a scaffold for drug development. Additionally, this compound has shown promise in materials science, particularly in the design of advanced polymers and coatings due to its ability to form stable cross-links.

Recent Research Findings: In the past few years, researchers have delved into the electronic properties of (3-Fluorophenyl)(4-Methoxyphenyl)Methanol, revealing its potential as a component in organic electronics. Studies published in 2023 highlight its role in enhancing the efficiency of organic light-emitting diodes (OLEDs) by improving charge transport properties. Furthermore, its biocompatibility has been explored for use in biomedical applications, such as drug delivery systems and biosensors.

Environmental Impact and Safety: Understanding the environmental impact of (3-Fluorophenyl)(4-Methoxyphenyl)Methanol is crucial for its sustainable use. Recent environmental assessments indicate that while it is not classified as hazardous under current regulations, proper handling and disposal are recommended to minimize ecological footprint. Safety protocols emphasize avoiding prolonged exposure to skin or inhalation, aligning with standard practices for handling organic compounds.

Conclusion: (3-Fluorophenyl)(4-Methoxyphenyl)Methanol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly significant role in shaping future innovations.